Cas no 33984-30-4 (Benzeneacetic acid, a-[(4-chlorophenyl)amino]-)

• Product Name: Benzeneacetic acid, a-[(4-chlorophenyl)amino]-
• CAS No: 33984-30-4
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• CID: 320930
• PubChem ID: 305145
• Update Time: 2025-06-06

Benzeneacetic acid, a-[(4-chlorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-[(4-chlorophenyl)amino]-
• (4-CHLORO-PHENYLAMINO)-PHENYL-ACETIC ACID
• 2-(4-chloroanilino)-2-phenylacetic acid
• (4-Chlor-anilino)-phenyl-essigsaeure
• (4-chloro-anilino)-phenyl-acetic acid
• 2-(4-chlorophenylamino)-2-phenylacetic acid
• AKOS009104103
• 33984-30-4
• NSC-201896
• 2-((4-chlorophenyl)amino)-2-phenylacetic acid
• FT-0727826
• DPUWGZGZBBLNHZ-UHFFFAOYSA-N
• SCHEMBL1696047
• DTXSID00308073
• (4-Chloro-phenylamino)-phenyl-aceticacid
• NSC201896

• MDL： MFCD04116960
• Inchi： 1S/C14H12ClNO2/c15-11-6-8-12(9-7-11)16-13(14(17)18)10-4-2-1-3-5-10/h1-9,13,16H,(H,17,18)
• InChI Key： DPUWGZGZBBLNHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 261.05600
• Monoisotopic Mass: 261.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 3.65080

Additional information on Benzeneacetic acid, a-[(4-chlorophenyl)amino]-

Benzeneacetic Acid, a-[(4-Chlorophenyl)Amino]: A Comprehensive Overview

Benzeneacetic acid, a-[(4-chlorophenyl)amino], also known by its CAS number 33984-30-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of a benzene ring attached to an acetic acid group, with an amino substituent at the para position of the chlorophenyl moiety. This structure imparts unique chemical and biological properties that make it a valuable compound in research and industry.

Recent studies have highlighted the importance of benzeneacetic acid derivatives in the development of new therapeutic agents. Researchers have focused on modifying the substituents on the chlorophenyl group to enhance the compound's bioavailability and pharmacokinetic properties. For instance, investigations into the a-[(4-chlorophenyl)amino] derivative have revealed promising results in terms of its ability to inhibit certain enzymes involved in inflammatory processes. These findings suggest that this compound could be a potential candidate for anti-inflammatory drug development.

The synthesis of benzeneacetic acid, a-[(4-chlorophenyl)amino] involves a multi-step process that typically begins with the preparation of intermediates such as chloroaniline derivatives. The key steps include nucleophilic substitution reactions and subsequent acetylation to form the final product. The optimization of these steps has been a focus of recent research, with chemists exploring greener and more efficient synthetic pathways to minimize environmental impact and reduce production costs.

In terms of pharmacological activity, this compound has shown selective binding affinity for certain receptors, making it a valuable tool in studying receptor-ligand interactions. Preclinical studies have demonstrated its ability to modulate signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease. These studies utilize advanced techniques like molecular docking simulations and in vitro assays to evaluate the compound's efficacy and safety profile.

The environmental impact of benzeneacetic acid derivatives has also been a topic of recent research. Studies have examined the biodegradation rates of these compounds under various environmental conditions, with particular attention to their persistence in aquatic systems. Results indicate that certain structural modifications can enhance biodegradability, reducing the risk of long-term ecological harm.

In conclusion, benzeneacetic acid, a-[(4-chlorophenyl)amino] (CAS No. 33984-30-4) is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and promising biological properties continue to drive research aimed at optimizing its synthesis, enhancing its therapeutic potential, and ensuring its safe use in various industrial and medical contexts.